Cas no 37719-02-1 (2,2-Dimethyl-3-oxobutanenitrile)

2,2-Dimethyl-3-oxobutanenitrile structure
37719-02-1 structure
Product name:2,2-Dimethyl-3-oxobutanenitrile
CAS No:37719-02-1
MF:C6H9NO
MW:111.14176
MDL:MFCD18827245
CID:297057
PubChem ID:12468309

2,2-Dimethyl-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-3-oxobutanenitrile
    • Butanenitrile,2,2-dimethyl-3-oxo-
    • 2,2-Dimethyl-3-oxobutyronitrile
    • Acetoacetonitrile,2,2-dimethyl- (6CI)
    • Butanenitrile, 2,2-dimethyl-3-oxo- (9CI)
    • DTXSID70499447
    • EN300-1655701
    • Y10746
    • 2,2-Dimethyl-3-oxo-butyronitrile
    • A874020
    • FT-0728622
    • GWBVNZWGZJJONZ-UHFFFAOYSA-N
    • 2,2-dimethyl-3-oxo-butanenitrile
    • AKOS013568804
    • J-506813
    • CS-0006089
    • Butanenitrile, 2,2-dimethyl-3-oxo-
    • 37719-02-1
    • SCHEMBL1343515
    • MFCD18827245
    • DS-17185
    • DA-06318
    • MDL: MFCD18827245
    • Inchi: InChI=1S/C6H9NO/c1-5(8)6(2,3)4-7/h1-3H3
    • InChI Key: GWBVNZWGZJJONZ-UHFFFAOYSA-N
    • SMILES: CC(C(C)(C)C#N)=O

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Boiling Point: 152.2±13.0°C at 760 mmHg
  • PSA: 40.86

2,2-Dimethyl-3-oxobutanenitrile Security Information

  • Hazard Statement: H302-H315-H319
  • Storage Condition:Inert atmosphere,2-8°C

2,2-Dimethyl-3-oxobutanenitrile PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1655701-0.05g
2,2-dimethyl-3-oxobutanenitrile
37719-02-1 95%
0.05g
$30.0 2023-06-04
Chemenu
CM193051-1g
2,2-Dimethyl-3-oxobutanenitrile
37719-02-1 95%
1g
$148 2024-07-17
Enamine
EN300-1655701-0.1g
2,2-dimethyl-3-oxobutanenitrile
37719-02-1 95%
0.1g
$45.0 2023-06-04
Enamine
EN300-1655701-100mg
2,2-dimethyl-3-oxobutanenitrile
37719-02-1 95.0%
100mg
$45.0 2023-09-21
Enamine
EN300-1655701-500mg
2,2-dimethyl-3-oxobutanenitrile
37719-02-1 95.0%
500mg
$101.0 2023-09-21
Enamine
EN300-1655701-2500mg
2,2-dimethyl-3-oxobutanenitrile
37719-02-1 95.0%
2500mg
$252.0 2023-09-21
abcr
AB489355-1g
2,2-Dimethyl-3-oxobutanenitrile; .
37719-02-1
1g
€372.50 2025-02-27
1PlusChem
1P00CL9C-5g
Butanenitrile, 2,2-dimethyl-3-oxo- (9CI)
37719-02-1 97%
5g
$451.00 2025-02-26
A2B Chem LLC
AF86624-100mg
2,2-Dimethyl-3-oxobutanenitrile
37719-02-1 97%
100mg
$18.00 2024-04-20
Enamine
EN300-1655701-1000mg
2,2-dimethyl-3-oxobutanenitrile
37719-02-1 95.0%
1000mg
$129.0 2023-09-21

2,2-Dimethyl-3-oxobutanenitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:37719-02-1)2,2-Dimethyl-3-oxobutanenitrile
Purity:99%/99%
Quantity:1g/5g
Price ($):162.0/563.0